Cas no 1807057-86-8 (2-Pyrimidinecarbonitrile, 4-iodo-)

• Product Name: 2-Pyrimidinecarbonitrile, 4-iodo-
• CAS No: 1807057-86-8
• MF: C₅H₂IN₃
• MW: 230.993952274323
• CID: 5211108
• PubChem ID: 87671859
• Update Time: 2025-07-21

2-Pyrimidinecarbonitrile, 4-iodo- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinecarbonitrile, 4-iodo-
• 1807057-86-8
• SCHEMBL4448243
• WLZ2923
• 4-iodopyrimidine-2-carbonitrile

• Inchi： 1S/C5H2IN3/c6-4-1-2-8-5(3-7)9-4/h1-2H
• InChI Key： VAFAVXJCFSGNKK-UHFFFAOYSA-N
• SMILES： IC1C=CN=C(C#N)N=1

Computed Properties

• Exact Mass: 230.92934g/mol
• Monoisotopic Mass: 230.92934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.6Ų

Additional information on 2-Pyrimidinecarbonitrile, 4-iodo-

Comprehensive Overview of 2-Pyrimidinecarbonitrile, 4-iodo- (CAS No. 1807057-86-8): Properties, Applications, and Industry Trends

2-Pyrimidinecarbonitrile, 4-iodo- (CAS No. 1807057-86-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This iodinated pyrimidine derivative features a cyano group at the 2-position and an iodine atom at the 4-position, making it a versatile intermediate for cross-coupling reactions such as Suzuki-Miyaura and Sonogashira couplings. Its molecular formula, C₅H₂IN₃, and precise structural attributes contribute to its utility in designing targeted small-molecule drugs and crop protection agents.

In recent years, the demand for 4-iodo-2-pyrimidinecarbonitrile has surged due to its role in developing kinase inhibitors and anticancer agents, aligning with the growing focus on precision medicine. Researchers frequently search for "synthetic routes for iodopyrimidines" or "applications of halogenated pyrimidines in drug discovery," reflecting its relevance in modern medicinal chemistry. The compound’s high reactivity and compatibility with palladium catalysis further enhance its appeal for constructing complex molecular architectures.

From a technical perspective, CAS 1807057-86-8 exhibits a melting point range of 150–155°C and requires storage under inert conditions to maintain stability. Analytical techniques like HPLC and NMR spectroscopy are critical for quality control, ensuring purity levels exceed 98% for optimal performance in high-throughput screening assays. Industry professionals often inquire about "scalable synthesis of 4-iodo-2-pyrimidinecarbonitrile" or "suppliers of halogenated nitriles," underscoring its commercial importance.

The compound’s adaptability extends to material science, where it serves as a precursor for organic electronic materials. With the rise of green chemistry initiatives, sustainable modifications of its synthesis—such as microwave-assisted reactions—are gaining traction. This aligns with search trends like "eco-friendly halogenation methods" and "pyrimidine derivatives in OLEDs," highlighting interdisciplinary applications.

Regulatory compliance for 2-Pyrimidinecarbonitrile, 4-iodo- adheres to standard laboratory safety protocols, emphasizing proper ventilation and PPE. While not classified as hazardous under major chemical inventories, its handling requires expertise due to potential photosensitivity. FAQs such as "stability of iodinated heterocycles" or "compatibility with Grignard reagents" reflect practical user concerns addressed in technical datasheets.

In conclusion, 1807057-86-8 represents a critical building block in drug development pipelines and advanced material synthesis. Its unique properties bridge gaps between academic research and industrial applications, driven by evolving trends in bioconjugation and catalysis. As innovation accelerates, this compound will likely remain pivotal in addressing challenges across life sciences and nanotechnology.